- Cyclohepta[b][1,4]benzothiazines and their diazine analogs. 1. Formation and reactions of cyclohepta[b][1,4]benzothiazines, Bulletin of the Chemical Society of Japan, 1985, 58(1), 165-71
Cas no 22253-91-4 (10H-Phenothiazine-3-carboxaldehyde)
22253-91-4 structure
Product Name:10H-Phenothiazine-3-carboxaldehyde
CAS No:22253-91-4
MF:C13H9NOS
MW:227.281661748886
CID:3913469
PubChem ID:13400371
Update Time:2025-04-22
10H-Phenothiazine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-3-carboxaldehyde
- 10H-phenothiazine-3-carbaldehyde
- SCHEMBL4625689
- 22253-91-4
- starbld0002565
-
- Inchi： 1S/C13H9NOS/c15-8-9-5-6-11-13(7-9)16-12-4-2-1-3-10(12)14-11/h1-8,14H
- InChI Key： PPGBIIDGXRHRTD-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NC2C=CC(C=O)=CC1=2
Computed Properties
- Exact Mass: 227.04048508g/mol
- Monoisotopic Mass: 227.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.4Ų
10H-Phenothiazine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11736694-1.0g |
10H-phenothiazine-3-carbaldehyde |
22253-91-4 | 95% | 1.0g |
$0.0 | 2023-01-12 |
10H-Phenothiazine-3-carboxaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol
Reference
10H-Phenothiazine-3-carboxaldehyde Raw materials
10H-Phenothiazine-3-carboxaldehyde Preparation Products
10H-Phenothiazine-3-carboxaldehyde Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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